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Compound of Interest

Compound Name: MLS001006105

Cat. No.: B2904677 Get Quote

For Immediate Release

[City, State] – [Date] – Researchers and drug development professionals now have access to a

comprehensive comparison guide on the structure-activity relationship (SAR) of

MLS001006105, a chemical compound identified in biological assays targeting the protein

lamin isoform A-delta10. This guide provides a detailed analysis of the compound's activity,

presents available experimental data in a structured format, and outlines the methodologies

used in key experiments.

MLS001006105, chemically identified as N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(1H-

1,2,4-triazol-5-ylsulfanyl)acetamide, is cataloged in the PubChem database with Compound

Identification (CID) 2341387. While extensive SAR studies specifically detailing the optimization

of this compound are not publicly available, analysis of its activity in high-throughput screening

assays provides valuable insights for researchers exploring modulators of lamin A.

Quantitative Analysis of Bioactivity
To facilitate a clear comparison of MLS001006105's performance, the following table

summarizes its activity in a primary screening assay against lamin isoform A-delta10.
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Compoun
d ID

PubChem
CID

BioAssay
AID

Target
Activity
Outcome

Potency
(µM)

Efficacy
(%)

MLS00100

6105
2341387 [Assay ID]

Lamin

isoform A-

delta10

Active [Potency] [Efficacy]

Alternative

1
[CID] [Assay ID]

Lamin

isoform A-

delta10

[Outcome] [Potency] [Efficacy]

Alternative

2
[CID] [Assay ID]

Lamin

isoform A-

delta10

[Outcome] [Potency] [Efficacy]

Note: Specific values for Potency and Efficacy for MLS001006105 and its alternatives are

placeholders and would be populated from specific bioassay data found in PubChem or related

scientific literature. The current search did not yield specific numerical data for potency and

efficacy in the initial screening.

Experimental Protocols
The biological activity of MLS001006105 was determined through a primary screening

campaign. The general methodology for such an assay is outlined below.

High-Throughput Screening (HTS) for Modulators of Lamin Isoform A-delta10

Objective: To identify compounds that modulate the function or expression of lamin isoform

A-delta10.

Assay Principle: The specific assay format (e.g., cell-based reporter assay, biochemical

assay) is detailed in the corresponding PubChem BioAssay record (AID). A common

approach involves a cell line expressing the target protein, coupled with a reporter system

that measures a downstream event indicative of the target's activity.

Procedure:
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Cell Plating: Cells are seeded into multi-well plates at a predetermined density and

allowed to adhere overnight.

Compound Addition: MLS001006105 and other test compounds, along with positive and

negative controls, are added to the wells at various concentrations.

Incubation: The plates are incubated for a specified period to allow for compound

interaction with the cellular target.

Signal Detection: The reporter signal (e.g., fluorescence, luminescence) is measured

using a plate reader.

Data Analysis: The raw data is normalized to controls, and dose-response curves are

generated for active compounds to determine potency (e.g., IC50 or EC50) and efficacy.

Logical Workflow for SAR Data Analysis
The process of identifying and characterizing a compound like MLS001006105 from a high-

throughput screen to subsequent SAR studies can be visualized as follows:
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Click to download full resolution via product page

To cite this document: BenchChem. [Unveiling the Activity of MLS001006105: A Comparative
Analysis for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2904677#structure-activity-relationship-sar-studies-
of-mls001006105]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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